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Compound of Interest

Compound Name: Ferrous ammonium sulfate

Cat. No.: B155514

Introduction

Potassium permanganate (KMnQa) is a strong oxidizing agent widely used in redox titrations in
pharmaceutical and chemical analysis.[1] However, KMnOa solutions are not typically
considered primary standards because they are susceptible to decomposition in the presence
of light, heat, acids, bases, and organic matter. Therefore, it is essential to standardize KMnOa
solutions against a primary standard before use. Ferrous ammonium sulfate hexahydrate
(Fe(NHa4)2(S0a4)2:6H20), also known as Mohr's salt, is an excellent primary standard for this
purpose because it is stable, non-hygroscopic, and readily available in a pure form.[2][3]

This document provides a detailed protocol for the standardization of a potassium
permanganate solution using a standard solution of ferrous ammonium sulfate. The reaction
is carried out in an acidic medium to ensure the complete reduction of the permanganate ion
(MnOa47) to the manganous ion (Mn2*).[4]

Principle

The standardization is based on a redox reaction between potassium permanganate and
ferrous ammonium sulfate in the presence of dilute sulfuric acid.[5] In this reaction, the
permanganate ion (MnOa4™) is reduced, and the ferrous ion (Fe2*) is oxidized.[6] The intensely
purple permanganate ion acts as its own indicator, as the endpoint is marked by the
appearance of a persistent pale pink color, indicating a slight excess of KMnOa.[2]
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The overall balanced chemical equation for the reaction is: MnOa~ + 5Fe?* + 8H* - Mn2* +

5Fes* + 4H20[2]

From this equation, the stoichiometric ratio is 1 mole of potassium permanganate to 5 moles of

ferrous ammonium sulfate.[3]

Quantitative Data Summary

The following table summarizes the typical quantitative data involved in this standardization

procedure.

Parameter Symbol Value Unit
Molarity of Ferrous
Ammonium Sulfate M_FAS 0.1 (Typical) mol/L
(FAS)
Volume of FAS
solution taken for V_FAS 20.0 mL
titration
Initial Burette Reading o

V_initial 0.00 mL
(KMnOa4)
Final Burette Reading ] )

V_final See experimental data mL
(KMnOa)
Volume of KMnOa ] o

V_KMnO4 V_final - V_initial mL
used
Molarity of Potassium ]

M_KMnO4 To be determined mol/L

Permanganate

Experimental Protocols

1. Preparation of 0.1 M Standard Ferrous Ammonium Sulfate (FAS) Solution (250 mL)

o Materials:

o Ferrous ammonium sulfate hexahydrate (Mohr's salt)
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o Concentrated sulfuric acid (H2SOa4)

o Distilled or deionized water

e Apparatus:
o Weighing bottle or watch glass
o Analytical balance
o 250 mL volumetric flask
o Beaker
o Funnel
o Glass rod
e Procedure:

o Calculate the required mass of ferrous ammonium sulfate hexahydrate (Molar Mass =
392.14 g/mol ) to prepare 250 mL of a 0.1 M solution.

o Accurately weigh the calculated amount of FAS into a clean, dry weighing bottle.[6]
o Carefully transfer the weighed FAS into a clean 250 mL volumetric flask using a funnel.[7]
o Add approximately 100 mL of distilled water to the flask.

o Add about 5-10 mL of dilute sulfuric acid to the flask to prevent the hydrolysis of the
ferrous salt and oxidation by air.[6]

o Swirl the flask gently to dissolve the solid completely.
o Once the solid is dissolved, make up the volume to the 250 mL mark with distilled water.
o Stopper the flask and invert it several times to ensure the solution is homogeneous.[7]

2. Standardization of Potassium Permanganate Solution
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e Materials:
o Prepared 0.1 M standard ferrous ammonium sulfate solution
o Potassium permanganate solution (approx. 0.02 M) to be standardized
o Dilute sulfuric acid (approx. 1 M)

e Apparatus:

o

Burette (50 mL)

[¢]

Pipette (20 mL) with pipette filler

[e]

Conical flask (250 mL)

[e]

Burette stand and clamp

White tile

o

e Procedure:

o Rinse the burette with the potassium permanganate solution and then fill it, ensuring no air
bubbles are trapped in the tip.[6] Record the initial burette reading.

o Rinse the pipette with the standard ferrous ammonium sulfate solution.[2]

o Using the pipette, accurately transfer 20.0 mL of the standard FAS solution into a clean
conical flask.[6]

o Add approximately 20 mL (one test tube full) of dilute sulfuric acid to the conical flask.[8]

o Place the conical flask on a white tile below the burette to easily observe the color change.

[1]

o Titrate the FAS solution with the potassium permanganate solution from the burette. Add
the KMnOa solution dropwise while continuously swirling the conical flask.[6]
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o The endpoint is reached when a permanent pale pink color persists in the solution for
about 30 seconds.[7]

o Record the final burette reading.

o Repeat the titration until at least three concordant readings (volumes that agree within 0.1
mL) are obtained.[2]

3. Calculation of the Molarity of Potassium Permanganate

The molarity of the potassium permanganate solution can be calculated using the following
formula derived from the stoichiometry of the reaction:

(M_KMnO4 x V_KMnO4) / 1 = (M_FAS x V_FAS) / 5

Where:

M_KMnO4 = Molarity of the potassium permanganate solution

V_KMnO4 = Volume of the potassium permanganate solution used from the burette
(average of concordant readings)

M_FAS = Molarity of the standard ferrous ammonium sulfate solution

V_FAS = Volume of the ferrous ammonium sulfate solution pipetted into the conical flask

1 and 5 are the stoichiometric coefficients of KMnOa4 and FAS, respectively, in the balanced
equation.

Visualizations
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Solution Preparation

Prepare 0.1 M Standard Prepare ~0.02 M

Ferrous Ammonium Sulfate (FAS) Solution Potassium Permanganate (KMnO4) Solution

Titration Procedure

Pipette 20 mL of FAS
solution into a conical flask

Add dilute H2S04 Fill burette with
to the conical flask KMnO4 solution

Titrate FAS with KMnO4
until a persistent pale pink endpoint

Record the volume
of KMnO4 used

Cala%ation

Calculate the Molarity
of the KMnO4 Solution

Click to download full resolution via product page

Caption: Experimental workflow for the standardization of potassium permanganate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Standardization of
Potassium Permanganate with Ferrous Ammonium Sulfate]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b155514+#standardization-of-
potassium-permanganate-with-ferrous-ammonium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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